4-cyano-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 4-cyano-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H18N2O2S/c19-11-14-1-3-15(4-2-14)17(21)20-13-18(6-8-22-9-7-18)16-5-10-23-12-16/h1-5,10,12H,6-9,13H2,(H,20,21)
• InChI Key: JTRYELOLQPZTFF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=C(C=C2)C#N)C3=CSC=C3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

4-cyano-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is known for its unique properties and has been the subject of several studies in recent years.

Scientific Research Applications

Heterocyclic Synthesis

• The compound has been utilized in the synthesis of various heterocyclic derivatives such as pyrazole, isoxazole, pyrimidine, triazine, and others. These derivatives are significant due to their wide range of biological activities (Mohareb et al., 2004).

Synthesis of Orally Active Antagonists

• A practical method for synthesizing orally active antagonists, such as CCR5 antagonists, incorporates this compound. This demonstrates its importance in developing therapeutic agents (Ikemoto et al., 2005).

Crystal Structure and Surface Analysis

• The compound's derivatives have been analyzed for their crystal structure and Hirshfeld surface, contributing to a deeper understanding of molecular interactions and structural properties (Naghiyev et al., 2020).

Novel Synthesis Methods

• It has been used in the synthesis of various novel compounds, showing versatility in organic synthesis and the potential for creating new molecules with diverse properties (Kariuki et al., 2022).

Antimicrobial Applications

• Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, indicating its potential in the development of new antimicrobial agents (Shams et al., 2011).

Electrophilic Intramolecular Cyclization

• The compound is involved in electrophilic intramolecular cyclization, leading to the formation of complex structures. This has implications for the synthesis of pharmacologically relevant compounds (Danilyuk et al., 2016).

Substituent-Dependent Synthesis

• Research on this compound has led to substituent-dependent chemoselective synthesis, which is crucial for creating specific molecular architectures for various applications (Panwar et al., 2018).

Sensing Applications

• Its derivatives have been used in colorimetric sensing of fluoride anions, showcasing its potential in sensor technology and environmental monitoring (Younes et al., 2020).

Mechanism of Action

Cyanoacetamides

This compound contains a cyanoacetamide moiety . Cyanoacetamide derivatives are considered important precursors for heterocyclic synthesis . They are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Tetrahydropyran

This compound also contains a tetrahydropyran moiety . Tetrahydropyrans are a class of organic compounds that are commonly found in a variety of natural products and pharmaceuticals . They are often involved in the formation of various bioactive compounds .

Thiophene

Thiophene is a five-membered aromatic ring with one sulfur atom. Compounds containing thiophene rings can exhibit various biological activities .